Cas no 343781-41-9 (3,5-Dichloro-4-iodopyridine)

• Product Name: 3,5-Dichloro-4-iodopyridine
• CAS No: 343781-41-9
• MF: C₅H₂Cl₂IN
• MW: 273.886551380157
• MDL: MFCD03094687
• CID: 92768
• PubChem ID: 24883930
• Update Time: 2025-05-25

3,5-Dichloro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-iodopyridine
• 2,6-DICHLORO-4-IODO PYRIDINE
• 3,5-Dichlor-4-jod-pyridin
• 3,5-dichloro-4-iodo-pyridine
• 653136_ALDRICH
• AC1MC4LX
• ACMC-20ai4o
• AG-F-17102
• CTK4H2263
• Pyridine,3,5-dichloro-4-iodo-
• SureCN3259977
• 3?5-dichloro-4-iodopyridine
• 4-Iodo-3,5-dichloro pyridine
• DEXLTMBFLWCGNF-UHFFFAOYSA-N
• OR6714
• FCH1320887
• VP12374
• TRA0036525
• AX8216921
• D5195
• X6383
• A6053
• F20481
• 3,5-Dichloro-4-iodopyridine,97%
• FT-0682252
• MFCD03094687
• SCHEMBL3259977
• 3,5-DICHLORO-4-IODOPYRIDINE, 97%
• J-019573
• AKOS015851130
• 3 pound not5-dichloro-4-iodopyridine
• 343781-41-9
• AMY36554
• DTXSID30371078
• CS-W012339
• SY122942
• AS-59109
• DB-082243

• MDL： MFCD03094687
• Inchi： 1S/C5H2Cl2IN/c6-3-1-9-2-4(7)5(3)8/h1-2H
• InChI Key： DEXLTMBFLWCGNF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1Cl)Cl

Computed Properties

• Exact Mass: 272.86056
• Monoisotopic Mass: 272.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 2.129
• Melting Point: 187.0 to 191.0 deg-C
• Boiling Point: 271.6°Cat760mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.652
• PSA: 12.89
• LogP: 2.99300

3,5-Dichloro-4-iodopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：IRRITANT

Additional information on 3,5-Dichloro-4-iodopyridine

3,5-Dichloro-4-Iodopyridine (CAS No. 343781-41-9): A Versatile Building Block in Modern Chemical and Pharmaceutical Research

Among the diverse array of heterocyclic compounds, 3,5-dichloro-4-iodopyridine stands out as a critical intermediate in synthetic chemistry and drug discovery. This aromatic compound, identified by its unique CAS registry number 343781-41-9, features a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and an iodine atom at the 4-position. This combination of halogen substituents creates a highly reactive platform for further functionalization through nucleophilic aromatic substitution and cross-coupling reactions.

The structural versatility of 3,5-dichloro-4-iodopyridine has positioned it as a key precursor in the synthesis of bioactive molecules. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing multi-substituted pyridines with potential anticancer properties. Researchers employed this compound as an iodide source in Suzuki-Miyaura cross-coupling reactions to introduce diverse aryl groups, generating novel analogs that exhibited selective cytotoxicity against HeLa cancer cells while sparing normal fibroblasts.

In materials science applications, this compound's electronic properties have found relevance in organic electronics research. A 2022 study in Nature Communications highlighted its role as a building block for π-conjugated polymers used in flexible optoelectronic devices. The chlorine substituents enhance planarity of the conjugated backbone while the iodine position allows controlled doping through post-polymerization modification—a breakthrough for tuning charge transport properties without compromising structural integrity.

Synthetic chemists continue to optimize preparation methods for this compound. A notable advancement reported in Chemical Science (2023) described a one-pot synthesis involving sequential chlorination and iodination of pyridine derivatives under microwave-assisted conditions. This protocol achieved 89% yield with excellent regioselectivity by employing environmentally benign oxidants like HClO₄ instead of traditional phosgene-based reagents, addressing sustainability concerns while maintaining scalability.

Analytical characterization techniques have also seen methodological improvements for this compound's analysis. High-resolution mass spectrometry combined with chiral HPLC has enabled precise determination of enantiomeric purity when asymmetric variants are required. Recent work published in Analytica Chimica Acta demonstrated that using derivatization with (S)-α-methoxy-a-trifluoromethylphenylacetyl chloride followed by GC-EI/MS provides reliable quantification even at trace concentrations—a critical advancement for quality control during pharmaceutical development.

In preclinical pharmacology studies published in early 2024, derivatives synthesized from 3,5-dichloro-4-iodopyridine showed promising anti-inflammatory activity through modulation of NF-kB signaling pathways. These findings suggest potential applications in autoimmune disease therapies where selective cytokine inhibition is required without systemic immunosuppression—a significant advantage over existing treatments.

Safety data accumulated over recent years indicates stable storage under standard laboratory conditions when protected from moisture and light exposure. While its halogenated structure confers inherent stability compared to less substituted analogs, proper handling protocols remain essential during large-scale synthesis to prevent exposure to strong reducing agents which could induce unexpected redox reactions.

The compound's unique reactivity profile continues to drive innovation across multiple disciplines. Its ability to serve as both an electrophilic coupling partner and nucleophilic substitution substrate makes it invaluable for iterative synthetic strategies—critical for complex molecule assembly processes common in total synthesis projects reported in top-tier journals like JACS and Angewandte Chemie.

Ongoing research focuses on expanding its application into emerging fields such as bioorthogonal chemistry and click chemistry platforms. A recent review article (Tetrahedron Letters, 2024) highlighted its compatibility with strain-promoted azide-alkyne cycloadditions when appropriately functionalized—a development that could revolutionize live-cell imaging studies requiring orthogonal labeling strategies.

In conclusion, this multifunctional compound remains at the forefront of chemical innovation due to its tunable reactivity profile and adaptability across diverse synthetic pathways. As evidenced by recent advancements spanning medicinal chemistry to materials science, continued exploration of its synthetic potential promises significant contributions to both academic research and industrial applications.